molecular formula C12H22Cl2N2O B4723139 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride

Cat. No. B4723139
M. Wt: 281.22 g/mol
InChI Key: DNSTUEIPHQWFGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride, also known as BAPTA-EDA, is a chemical compound that has gained significant attention in scientific research due to its ability to chelate calcium ions. This molecule is a derivative of the well-known calcium chelator BAPTA, with the addition of an ethylenediamine spacer arm. BAPTA-EDA is widely used in various fields of research, including neuroscience, cell biology, and biochemistry, due to its unique properties and applications.

Mechanism of Action

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride binds to calcium ions through its chelating properties. The ethylenediamine spacer arm of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride allows for increased flexibility and mobility, enabling it to bind to calcium ions in a variety of biological contexts. Once bound, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride can prevent calcium-dependent processes from occurring, allowing researchers to study the effects of calcium signaling in various biological systems.
Biochemical and Physiological Effects:
2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride has been shown to have a range of biochemical and physiological effects, including the inhibition of calcium-dependent processes such as muscle contraction, neurotransmitter release, and gene expression. Additionally, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride has been shown to have neuroprotective effects, protecting neurons from calcium-induced damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride in lab experiments is its ability to selectively and reversibly bind calcium ions. This allows for precise control over calcium signaling in various biological systems. Additionally, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is relatively easy to use and is widely available. However, one limitation of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is its potential toxicity, which can affect biological systems and lead to inaccurate results.

Future Directions

There are many potential future directions for research involving 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride. One area of interest is the development of new derivatives of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride with improved properties, such as increased selectivity and reduced toxicity. Additionally, researchers are interested in studying the role of calcium signaling in various disease states, such as Alzheimer's disease and Parkinson's disease, and the potential therapeutic applications of 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride in these contexts. Overall, 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is a versatile and valuable tool for studying calcium signaling in various biological systems and has many potential applications in scientific research.

Scientific Research Applications

2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride is widely used in scientific research due to its ability to chelate calcium ions. Calcium is a crucial signaling molecule in various biological processes, including muscle contraction, neurotransmitter release, and gene expression. 2-{[3-(benzylamino)propyl]amino}ethanol dihydrochloride can be used to selectively and reversibly bind calcium ions, allowing researchers to study the role of calcium in various biological processes.

properties

IUPAC Name

2-[3-(benzylamino)propylamino]ethanol;dihydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H20N2O.2ClH/c15-10-9-13-7-4-8-14-11-12-5-2-1-3-6-12;;/h1-3,5-6,13-15H,4,7-11H2;2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DNSTUEIPHQWFGX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNCCCNCCO.Cl.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H22Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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